Cas no 765225-62-5 (2-(4-Bromo-2-chlorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propanoic acid)

• Product Name: 2-(4-Bromo-2-chlorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propanoic acid
• CAS No: 765225-62-5
• MF: C₁₁H₉BrClN₃O₃
• MW: 346.564460515976
• CID: 5694107
• PubChem ID: 119031509
• Update Time: 2025-10-30

2-(4-Bromo-2-chlorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-2-chlorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propanoicacid
• 765225-62-5
• EN300-193097
• 2-(4-Bromo-2-chlorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propanoic acid
• 1H-1,2,4-Triazole-1-propanoic acid, α-(4-bromo-2-chlorophenyl)-α-hydroxy-

• Inchi： 1S/C11H9BrClN3O3/c12-7-1-2-8(9(13)3-7)11(19,10(17)18)4-16-6-14-5-15-16/h1-3,5-6,19H,4H2,(H,17,18)
• InChI Key： RQYDQJXJAPBNNX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)C(C(=O)O)(CN1C=NC=N1)O

Computed Properties

• Exact Mass: 344.95158g/mol
• Monoisotopic Mass: 344.95158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Density: 1.80±0.1 g/cm3(Predicted)
• Boiling Point: 592.4±60.0 °C(Predicted)
• pka: 2.33±0.25(Predicted)

Additional information on 2-(4-Bromo-2-chlorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propanoic acid

Comprehensive Overview of 2-(4-Bromo-2-chlorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propanoic acid (CAS No. 765225-62-5)

2-(4-Bromo-2-chlorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propanoic acid (CAS No. 765225-62-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of triazole derivatives, which are widely recognized for their biological activity. The presence of both bromo and chloro substituents on the phenyl ring, combined with the hydroxy and propanoic acid functional groups, makes it a versatile intermediate in synthetic chemistry.

The compound's molecular formula, C₁₁H₉BrClN₃O₃, highlights its complexity and potential for diverse chemical interactions. Researchers are particularly interested in its role as a precursor for developing antifungal agents and enzyme inhibitors, given the known efficacy of 1,2,4-triazole moieties in such applications. Recent studies have explored its utility in crop protection, aligning with the growing demand for sustainable agricultural solutions. This aligns with the trending search queries like "triazole derivatives in agriculture" and "novel antifungal compounds 2024", reflecting the compound's relevance in current scientific discourse.

From a synthetic perspective, 2-(4-Bromo-2-chlorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propanoic acid is often synthesized via multi-step reactions involving halogenation, hydroxylation, and triazole incorporation. Its crystalline structure and solubility profile have been characterized to optimize its use in formulation development. The compound's stability under varying pH conditions is another area of investigation, addressing common search questions such as "how to stabilize triazole compounds" and "pH-dependent degradation of agrochemicals".

In the context of drug discovery, this compound's chiral center at the hydroxy-bearing carbon atom opens avenues for enantioselective synthesis, a hot topic in medicinal chemistry. Its potential as a protease inhibitor has also been hypothesized, linking it to trending research on viral entry blockers. These aspects resonate with frequently searched terms like "chiral intermediates in drug development" and "triazoles against emerging viruses", demonstrating its cross-disciplinary importance.

Environmental and safety profiles of CAS No. 765225-62-5 are rigorously evaluated to meet regulatory standards. While not classified as hazardous, its biodegradability and ecotoxicological impact are studied to address queries like "green chemistry approaches for triazole synthesis". The compound's low volatility and moderate water solubility make it suitable for controlled-release formulations, a key focus area in modern agrochemical design.

Analytical methods for quantifying 2-(4-Bromo-2-chlorophenyl)-2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propanoic acid include HPLC-UV and LC-MS, with method validation data being frequently requested in academic forums. Its spectroscopic fingerprints (IR, NMR) are well-documented, supporting quality control in industrial settings. These technical details cater to professionals searching for "HPLC methods for triazole analysis" or "NMR characterization of halogenated aromatics".

Market-wise, the compound's patents and production scalability are subjects of commercial interest. With the rise of custom synthesis services, inquiries about "bulk suppliers of CAS 765225-62-5" have increased, particularly from regions with thriving generic pharmaceutical industries. Its cost-effective synthesis routes are often discussed in conjunction with "process optimization in heterocyclic chemistry", a persistent theme in chemical engineering research.

Future research directions for this compound may explore its nanocarrier conjugates for targeted delivery systems, responding to the surge in searches for "nanotechnology in agrochemicals". Additionally, computational studies predicting its molecular docking properties could bridge gaps between synthetic chemistry and bioinformatics, addressing popular queries like "in silico screening of triazole derivatives". These interdisciplinary connections underscore the compound's evolving significance in science and industry.